Cas no 85348-48-7 (N-{2-[bis(1-methylethyl)amino]ethyl}-2-(3-hydroxy-2-oxopyrrolidin-1-yl)acetamide)

N-{2-[bis(1-methylethyl)amino]ethyl}-2-(3-hydroxy-2-oxopyrrolidin-1-yl)acetamide structure
85348-48-7 structure
Product Name:N-{2-[bis(1-methylethyl)amino]ethyl}-2-(3-hydroxy-2-oxopyrrolidin-1-yl)acetamide
CAS No:85348-48-7
MF:C14H27N3O3
MW:285.382483720779
CID:1836523
PubChem ID:3069836
Update Time:2025-04-21

N-{2-[bis(1-methylethyl)amino]ethyl}-2-(3-hydroxy-2-oxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-[bis(1-methylethyl)amino]ethyl}-2-(3-hydroxy-2-oxopyrrolidin-1-yl)acetamide
    • N-[2-[di(propan-2-yl)amino]ethyl]-2-(3-hydroxy-2-oxopyrrolidin-1-yl)acetamide
    • SCHEMBL10921960
    • DTXSID301005818
    • (R/S)-N-[2-(diisopropylamino)ethyl]-2-(3-hydroxy-2-oxo-1-pyrrolidinyl)-acetamide
    • 85348-48-7
    • (R/S)-N-[2-(diisopropylamino)ethyl]-2-(3-hydroxy-2-oxo-1-pyrrolidinyl)acetamide
    • N-{2-[Di(propan-2-yl)amino]ethyl}-2-(3-hydroxy-2-oxopyrrolidin-1-yl)ethanimidic acid
    • 1-Pyrrolidineacetamide, N-(2-(bis(1-methylethyl)amino)ethyl-3-hydroxy-2-oxo-, (+-)-
    • NBKLNJPHCZCBFB-UHFFFAOYSA-N
    • (+-)-N-(2-(Bis(1-methylethyl)amino)ethyl)-3-hydroxy-2-oxo-1-pyrrolidineacetamide
    • (R/S)-N-(2-(Diisopropylamino)acetyl)-2-(3-hydroxy-2-oxo-1-pyrrolidinyl)acetamid [German]
    • (R/S)-N-(2-(Diisopropylamino)acetyl)-2-(3-hydroxy-2-oxo-1-pyrrolidinyl)acetamid
    • Inchi: 1S/C14H27N3O3/c1-10(2)17(11(3)4)8-6-15-13(19)9-16-7-5-12(18)14(16)20/h10-12,18H,5-9H2,1-4H3,(H,15,19)
    • InChI Key: NBKLNJPHCZCBFB-UHFFFAOYSA-N
    • SMILES: OC1C(N(CC(NCCN(C(C)C)C(C)C)=O)CC1)=O

Computed Properties

  • Exact Mass: 285.20524173g/mol
  • Monoisotopic Mass: 285.20524173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 72.9Ų
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